1-[4,6-bis(isopropylamino)-1,3,5-triazin-2-yl]-2-imino-4-imidazolidinone

• IUPAC Name: 2-amino-3-[4,6-bis(propan-2-ylamino)-1,3,5-triazin-2-yl]-4H-imidazol-5-one
• InChI: InChI=1S/C12H20N8O/c1-6(2)14-10-17-11(15-7(3)4)19-12(18-10)20-5-8(21)16-9(20)13/h6-7H,5H2,1-4H3,(H2,13,16,21)(H2,14,15,17,18,19)
• InChI Key: TVSVNGXLTHRQML-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=NC(=NC(=N1)N2CC(=O)N=C2N)NC(C)C
• Molecular Formula: C12H20N8O
• Molecular Weight: 292.34 g/mol

Description

1-[4,6-bis(isopropylamino)-1,3,5-triazin-2-yl]-2-imino-4-imidazolidinone is a chemical compound that has gained significant attention in scientific research due to its diverse biological activities. The compound is commonly referred to as BIIT and is synthesized using a specific method, which will be discussed in The aim of this paper is to explore the scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of BIIT.

Mechanism of Action

The mechanism of action of BIIT is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways. The compound has been shown to inhibit the activity of certain kinases and phosphatases, which are involved in various cellular processes. BIIT has also been reported to modulate the expression of certain genes and proteins, which may contribute to its biological activities.
Biochemical and Physiological Effects:
BIIT has been shown to have diverse biochemical and physiological effects. It has been reported to induce cell cycle arrest and apoptosis in cancer cells, inhibit the replication of certain viruses, and reduce inflammation in animal models of inflammatory diseases. The compound has also been shown to have potential as a radioprotective agent, as it can reduce the damage caused by ionizing radiation.

Advantages and Limitations for Lab Experiments

One of the advantages of using BIIT in lab experiments is its diverse biological activities, which make it a promising candidate for the development of new therapeutic agents. The compound is also relatively easy to synthesize, which makes it readily available for research purposes. However, one of the limitations of using BIIT in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on BIIT. One area of interest is the development of new therapeutic agents based on the compound's biological activities. Another area of interest is the investigation of the compound's mechanism of action, which may provide insights into its potential therapeutic applications. Additionally, further research is needed to evaluate the safety and toxicity of BIIT, particularly in animal models and human clinical trials. Overall, BIIT is a promising compound that has the potential to contribute to the development of new therapeutic agents for the treatment of various diseases.

Synthesis Methods

BIIT is synthesized using a specific method that involves the reaction of 4,6-bis(isopropylamino)-1,3,5-triazin-2-one with imidazolidine-2-thione. The reaction is carried out in the presence of a suitable catalyst and under specific reaction conditions. The resulting product is BIIT, which is a white solid that is soluble in organic solvents.

Scientific Research Applications

BIIT has been widely studied for its potential biological activities. It has been reported to exhibit anti-inflammatory, anti-cancer, anti-viral, and anti-bacterial activities. The compound has also been shown to have potential as a therapeutic agent for the treatment of various diseases, including cancer and viral infections.